Terazosin
Terazosin
Terazosin is a nonselective alpha-1 adrenergic antagonist used in the therapy of hypertension and benign prostatic hypertrophy. Terazosin therapy is associated with a low rate of transient serum aminotransferase elevations and to rare instances of clinically apparent acute liver injury.
Terazosin , also known as hytrin or terazosinum, belongs to the class of organic compounds known as n-arylpiperazines. These are organic compounds containing a piperazine ring where the nitrogen ring atom carries an aryl group. Terazosin is a drug which is used for the treatment of symptomatic bph and mild to moderate hypertension. Terazosin exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Terazosin has been detected in multiple biofluids, such as urine and blood. Terazosin is a potentially toxic compound.
Terazosin is a member of quinazolines, a member of piperazines, a member of furans and a primary amino compound. It has a role as an antineoplastic agent, an antihypertensive agent and an alpha-adrenergic antagonist.
Terazosin , also known as hytrin or terazosinum, belongs to the class of organic compounds known as n-arylpiperazines. These are organic compounds containing a piperazine ring where the nitrogen ring atom carries an aryl group. Terazosin is a drug which is used for the treatment of symptomatic bph and mild to moderate hypertension. Terazosin exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Terazosin has been detected in multiple biofluids, such as urine and blood. Terazosin is a potentially toxic compound.
Terazosin is a member of quinazolines, a member of piperazines, a member of furans and a primary amino compound. It has a role as an antineoplastic agent, an antihypertensive agent and an alpha-adrenergic antagonist.
Brand Name:
Vulcanchem
CAS No.:
141269-44-5
VCID:
VC21117389
InChI:
InChI=1S/C19H25N5O4/c1-26-15-10-12-13(11-16(15)27-2)21-19(22-17(12)20)24-7-5-23(6-8-24)18(25)14-4-3-9-28-14/h10-11,14H,3-9H2,1-2H3,(H2,20,21,22)
SMILES:
COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCN(CC3)C(=O)C4CCCO4)N)OC
Molecular Formula:
C19H25N5O4
Molecular Weight:
387.4 g/mol
Terazosin
CAS No.: 141269-44-5
Cat. No.: VC21117389
Molecular Formula: C19H25N5O4
Molecular Weight: 387.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Terazosin is a nonselective alpha-1 adrenergic antagonist used in the therapy of hypertension and benign prostatic hypertrophy. Terazosin therapy is associated with a low rate of transient serum aminotransferase elevations and to rare instances of clinically apparent acute liver injury. Terazosin , also known as hytrin or terazosinum, belongs to the class of organic compounds known as n-arylpiperazines. These are organic compounds containing a piperazine ring where the nitrogen ring atom carries an aryl group. Terazosin is a drug which is used for the treatment of symptomatic bph and mild to moderate hypertension. Terazosin exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Terazosin has been detected in multiple biofluids, such as urine and blood. Terazosin is a potentially toxic compound. Terazosin is a member of quinazolines, a member of piperazines, a member of furans and a primary amino compound. It has a role as an antineoplastic agent, an antihypertensive agent and an alpha-adrenergic antagonist. |
|---|---|
| CAS No. | 141269-44-5 |
| Molecular Formula | C19H25N5O4 |
| Molecular Weight | 387.4 g/mol |
| IUPAC Name | [4-(4-amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl]-(oxolan-2-yl)methanone |
| Standard InChI | InChI=1S/C19H25N5O4/c1-26-15-10-12-13(11-16(15)27-2)21-19(22-17(12)20)24-7-5-23(6-8-24)18(25)14-4-3-9-28-14/h10-11,14H,3-9H2,1-2H3,(H2,20,21,22) |
| Standard InChI Key | VCKUSRYTPJJLNI-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCN(CC3)C(=O)C4CCCO4)N)OC |
| Canonical SMILES | COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCN(CC3)C(=O)C4CCCO4)N)OC |
| Melting Point | 271-274 273.0 °C 273°C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator